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Compound of Interest

Compound Name: MI-888 free base
CAS No.: 1303607-59-1
Cat. No.: B609029
Get Quote
. J

Executive Summary

MI-888 (Compound 9) is a highly potent, orally active small-molecule inhibitor designed to
target the MDM2-p53 protein-protein interaction.[1][2] Developed by the University of Michigan
(Zhao et al., 2013), it belongs to the spirooxindole class of compounds. By mimicking the key
amino acid residues of p53 (Phel9, Trp23, Leu26), MI-888 competitively binds to the
hydrophobic cleft of MDM2 with a

of 0.44 nM, preventing p53 ubiquitination and degradation. This leads to the reactivation of
p53-mediated apoptotic pathways in wild-type p53 tumors.

Critical Distinction: Do not confuse MI-888 with the "MI" series of Menin-MLL inhibitors (e.g., MI-
463, MI-503). MI-888 is a distinct chemical entity targeting the E3 ubiquitin ligase MDMZ2.[3]

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b609029#bc-rfq
https://www.medchemexpress.com/mi-888.html
https://pubmed.ncbi.nlm.nih.gov/23786219/
https://www.chemicalprobes.org/mi-888
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609029?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Identity & Physicochemical Properties
Core Chemical Data

The following data refers to the Free Base form of MI-888.[4]

Property Specification

Common Name MI-888

Chemical Class Spirooxindole

CAS Number (Free Base) 1303607-59-1

CAS Number (TFA Salt) 1303609-30-4

Molecular Weight 548.48 g/mol

Molecular Formula C28H32CI2FN30s

Chirality Pure stereoisomer (contains 4 chiral centers)
Appearance White to off-white solid

Chemical Structure (SMILES & InChl)

Researchers utilizing cheminformatics tools for docking or database integration should use the
following strings for the free base:

e Isomeric SMILES: CC(C)
(C)C[C@H]1[C@]2(C3=CC=C(Cl)C=C3NC2=0)=CC=C4)F)C(N[C@H]5C(C5)C)=0

e InChl Key: RWGFKTVRMDUZSP-UHFFFAOY SA-N (Note: Verify specific isomer key in
database)

Structural Pharmacophore Analysis

MI-888 was optimized from earlier analogs (e.g., MI-219) to improve oral bioavailability and
potency. Its spirooxindole scaffold rigidly positions three hydrophobic groups to perfectly mimic
the p53 transactivation domain:
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Spirooxindole Core: Scaffolds the molecule to project side chains in the correct vector.

Chlorophenyl Group 1: Mimics the Trp23 residue of p53 (deep pocket insertion).

Chlorophenyl Group 2: Mimics the Leu26 residue of p53.

Neopentyl Group: Mimics the Phel9 residue of p53.

Amide Linker: Enhances solubility and creates additional hydrogen bonds.

Mechanism of Action & Signaling Pathway

MI-888 functions as a "stapled peptide” mimic, but with a non-peptide small molecule structure.
It inhibits the E3 ligase activity of MDM2 by blocking its substrate-binding domain.

Pathway Visualization

The following diagram illustrates the reactivation of the p53 pathway by MI-888.
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Click to download full resolution via product page

Figure 1: Mechanism of Action. MI-888 competitively binds MDM2, preventing p53
ubiquitination and restoring tumor suppressor function.

Experimental Protocols
Solubility & Stock Preparation

MI-888 is hydrophobic. Proper reconstitution is critical for accurate

determination.

e Solvent: DMSO (Dimethyl sulfoxide).
e Solubility:

40 mg/mL (approx. 72 mM) in DMSO.

» Storage: Store solid at -20°C. Store DMSO stocks at -80°C to prevent precipitation or
degradation. Avoid repeated freeze-thaw cycles.

Protocol: 10 mM Stock Preparation

Weigh 5.48 mg of MI-888 (Free Base).

Add 1.0 mL of anhydrous DMSO.

Vortex for 30 seconds until completely dissolved.

Aliquot into 50

L volumes and freeze at -80°C.

In Vitro Cell Viability Assay

To verify MI-888 activity, use an isogenic cell line pair (p53 wild-type vs. p53 null) to
demonstrate selectivity.

e Cell Lines: HCT-116
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(Sensitive) vs. HCT-116
(Resistant).

e Seeding: Plate 3,000-5,000 cells/well in 96-well plates. Incubate 24h.
o Treatment: Prepare serial dilutions of MI-888 in media (0.1 nM to 10

M). Final DMSO concentration should be <0.1%.

o |ncubation: Treat cells for 72—96 hours.
e Readout: Use WST-8 or CellTiter-Glo.
o Expected Result:

o HCT-116

o HCT-116

(demonstrating on-target specificity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609029?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

